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Compound of Interest

Compound Name: 3-(Trifluoromethyl)benzyl chloride

Cat. No.: B1217364

An In-depth Technical Guide to 3-
(Trifluoromethyl)benzyl chloride

This technical guide provides a comprehensive overview of 3-(Trifluoromethyl)benzyl
chloride, a versatile chemical intermediate crucial in the synthesis of pharmaceuticals,
agrochemicals, and specialty chemicals.[1] Its significance lies in the trifluoromethyl group,
which enhances the reactivity and can substantially influence the biological activity and
chemical properties of derivative compounds.[1] This document is intended for researchers,
scientists, and professionals in drug development, offering detailed information on its chemical
identity, properties, synthesis, and reactivity.

Chemical Structure and IUPAC Name

3-(Trifluoromethyl)benzyl chloride is an aromatic compound characterized by a benzene ring
substituted with a chloromethyl group and a trifluoromethyl group at the meta position
(positions 1 and 3).

Chemical Structure:

ls.Chemical Structure of 3-(Trifluoromethyl)benzyl chloride

IUPAC Name: 1-(chloromethyl)-3-(trifluoromethyl)benzene

Synonyms:
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e 3-(Chloromethyl)benzotrifluoride[1][2]

e a-Chloro-o',a',a'-trifluoro-m-xylene[1][2]

e o'-Chloro-a,a,a-trifluoro-m-xylene

Physicochemical Properties

The key physical and chemical properties of 3-(Trifluoromethyl)benzyl chloride are

summarized in the table below for easy reference and comparison.

Property Value Citations

CAS Number 705-29-3 [1][2]13]

Molecular Formula CsHeCIFs [1][3]

Molecular Weight 194.58 g/mol [11[3]
Colorless to almost colorless

Appearance o [11[2]
clear liquid

Purity >95.0% (GC) or 97% [1][2][4]

) 1.254 g/mL at 25 °C (lit.) or

Density [1][4]
1.32 g/mL

Boiling Point 70 °C at 12 mmHg [1]

Refractive Index

n20/D 1.464 (lit.) or n20D 1.46

[1]14]

Flash Point 48 °C (118.4 °F) - closed cup
1S/C8H6CIF3/c9-5-6-2-1-3-

InChl [4]
7(4-6)8(10,11,12)/h1-4H,5H2

SMILES FC(F)(F)clcccc(CClcl [4]

Experimental Protocols

3-(Trifluoromethyl)benzyl chloride is a key electrophilic reagent used in various synthetic

transformations.[1] Below are detailed methodologies for its synthesis and a representative
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reaction.

3.1 Synthesis of 3-(Trifluoromethyl)benzyl chloride

A patented process outlines the preparation of 3-(Trifluoromethyl)benzyl chloride from a,a,a'-
trichloro-m-xylene.[5] The process involves selective chlorination followed by fluorination.

Experimental Protocol:

o Selective Chlorination: a,a,a'-trichloro-m-xylene is selectively chlorinated to produce a,a,a,0'-
tetrachloro-m-xylene.[5] This step is designed to maximize the yield of the tetrachloro
intermediate while minimizing the formation of other chlorinated by-products.[5]

o Fluorination: The resulting a,a,a,a'-tetrachloro-m-xylene is then fluorinated to yield 3-
(Trifluoromethyl)benzyl chloride.[5] The patent describes several conditions for this step:

[5]

o Fluorination with liquid hydrogen fluoride at atmospheric pressure at a temperature of O to
15°C.[5]

o Fluorination with liquid hydrogen fluoride above atmospheric pressure, preferably between
25 to 120°C.[5]

o Fluorination with gaseous hydrogen fluoride at or above atmospheric pressure, preferably
in the temperature range of 50 to 120°C.[5]

 Purification: The final product is purified from the reaction mixture.

3.2 Reaction: Synthesis of Dithiocarbamates

3-(Trifluoromethyl)benzyl chloride serves as a precursor in the synthesis of various
compounds, including dithiocarbamates, which have been evaluated as cholinesterase
inhibitors.[6]

Experimental Protocol:

o Reactant Preparation: A solution of 3-(Trifluoromethyl)benzyl chloride is prepared.
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e Reaction: The solution is treated with the appropriate sodium salts of N,N-disubstituted
dithiocarbamic acids.[6] This nucleophilic substitution reaction yields the corresponding

dithiocarbamate.

e Analysis: The chemical structures of the synthesized dithiocarbamate compounds are
typically elucidated using techniques such as *H NMR and mass spectrometry.[6]

Visualized Workflows and Relationships

The following diagrams, created using the DOT language, illustrate the synthesis of 3-
(Trifluoromethyl)benzyl chloride and its subsequent use in a chemical reaction.

Selective Chlorination .| Fluorination (HF)
> >

3-(Trifluoromethyl)benzyl chloride

a,0,0'-trichloro-m-xylene a,0,0,a'-tetrachloro-m-xylene

Click to download full resolution via product page

Caption: Synthesis pathway of 3-(Trifluoromethyl)benzyl chloride.

3-(Trifluoromethyl)benzyl chloride
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dithiocarbamate

Click to download full resolution via product page
Caption: Reaction of 3-(Trifluoromethyl)benzyl chloride.

Applications in Research and Development

3-(Trifluoromethyl)benzyl chloride is a valuable building block in organic synthesis with

notable applications in several areas:
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o Pharmaceutical Synthesis: It is a key intermediate for producing various pharmaceutical
agents.[1] The trifluoromethyl group is known to enhance metabolic stability and bioactivity,
making it a desirable moiety in drug design.[1] For instance, it was used in the synthesis of
4-nitro-3-trifluoromethyl-[N-(4-hydroxyphenyl)Jbenzamide.

o Agrochemical Development: The compound is utilized in the creation of agrochemicals, such
as herbicides and pesticides.[1]

o Materials Science: It finds applications in the production of specialty polymers and materials
that require specific thermal and chemical resistance properties.[1]

o Organic Chemistry Research: As a versatile reagent, it is frequently employed in organic
synthesis to explore new reactions and develop innovative compounds.[1]

Safety Information

3-(Trifluoromethyl)benzyl chloride is a hazardous chemical and should be handled with
appropriate safety precautions.

o Hazard Classifications: It is classified as a flammable liquid (Flam. Lig. 3) and causes severe
skin corrosion (Skin Corr. 1B).

» Signal Word: Danger.

e Hazard Statements: H226 (Flammable liquid and vapor), H314 (Causes severe skin burns
and eye damage).

e Personal Protective Equipment (PPE): Recommended PPE includes a dust mask (type
N95), eyeshields, and gloves.

» Storage: It should be stored as a flammable liquid (Storage Class 3).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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